Cas no 159277-23-3 (Benzonitrile, 4-[(2-hydroxyethyl)methylamino]-)

• Product Name: Benzonitrile, 4-[(2-hydroxyethyl)methylamino]-
• CAS No: 159277-23-3
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 1338089
• PubChem ID: 10261613
• Update Time: 2025-04-20

Benzonitrile, 4-[(2-hydroxyethyl)methylamino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(2-hydroxyethyl)methylamino]-
• AT33437
• 159277-23-3
• 4-[N-(2-Hydroxyethyl)-N-methylamino]benzonitrile
• 4-((2-HYDROXYETHYL)(METHYL)AMINO)BENZONITRILE
• UKGSIHIJEOWAKP-UHFFFAOYSA-N
• AKOS009093283
• 4-(N-methyl,N-(hydroxyethyl)amino)benzonitrile
• DB-396078
• SCHEMBL5776081
• 4-[(2-Hydroxyethyl)methylamino]benzonitrile

• Inchi： 1S/C10H12N2O/c1-12(6-7-13)10-4-2-9(8-11)3-5-10/h2-5,13H,6-7H2,1H3
• InChI Key： UKGSIHIJEOWAKP-UHFFFAOYSA-N
• SMILES： OCCN(C)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 176.09506
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.26